- Tetrahydropyrazolopyrimidine compounds as antagonists or inhibitors of toll-like receptors 7 and 8 and their preparation and use in the treatment of systemic lupus erythematosus and lupus nephritis, World Intellectual Property Organization, , ,
Cas no 950739-21-6 (5-bromo-1H-pyrazol-3-amine)
5-bromo-1H-pyrazol-3-amine structure
Product Name:5-bromo-1H-pyrazol-3-amine
CAS No:950739-21-6
MF:C3H4BrN3
MW:161.987958908081
MDL:MFCD22199259
CID:1012013
PubChem ID:46179974
Update Time:2024-10-25
5-bromo-1H-pyrazol-3-amine Chemical and Physical Properties
Names and Identifiers
-
- 5-Bromo-1H-pyrazol-3-amine
- 3-Bromo-1H-pyrazol-5-amine
- 3-Amino-5-bromopyrazole
- 3-Bromo-5-amine-1H-pyrazol
- 5-amino-3-bromo-1h-pyrazole
- 5-bromo-1H-pyrazole-3-amine
- VGBYIGUWAWHQOT-UHFFFAOYSA-N
- RW3294
- FCH995956
- STL557206
- BBL103396
- SB12057
- SY027745
- AM807168
- AX8212887
- AB0051975
- W9724
- ST240
- 5-Bromo-1H-pyrazol-3-amine (ACI)
- 5-bromo-1H-pyrazol-3-amine
-
- MDL： MFCD22199259
- Inchi： 1S/C3H4BrN3/c4-2-1-3(5)7-6-2/h1H,(H3,5,6,7)
- InChI Key： VGBYIGUWAWHQOT-UHFFFAOYSA-N
- SMILES： BrC1NN=C(N)C=1
Computed Properties
- Exact Mass: 160.95886 g/mol
- Monoisotopic Mass: 160.95886 g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 7
- Rotatable Bond Count: 0
- Complexity: 67.2
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Molecular Weight: 161.99
- XLogP3: 0.9
- Topological Polar Surface Area: 54.7
5-bromo-1H-pyrazol-3-amine Security Information
- Hazard Statement： H301-H311-H315-H319-H331-H335
- HazardClass：6.1
5-bromo-1H-pyrazol-3-amine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | 071133-1g |
5-bromo-1H-pyrazol-3-amine |
950739-21-6 | 97% | 1g |
1056CNY | 2025-08-27 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | 071133-5g |
5-bromo-1H-pyrazol-3-amine |
950739-21-6 | 97% | 5g |
3217CNY | 2025-08-27 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-ZA672-1g |
5-bromo-1H-pyrazol-3-amine |
950739-21-6 | 97% | 1g |
321.0CNY | 2025-08-27 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-ZA672-5g |
5-bromo-1H-pyrazol-3-amine |
950739-21-6 | 97% | 5g |
1388.0CNY | 2025-08-27 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-ZA672-250mg |
5-bromo-1H-pyrazol-3-amine |
950739-21-6 | 97% | 250mg |
100CNY | 2025-08-27 | |
| Fluorochem | 079692-1g |
3-Bromo-1H-pyrazol-5-amine |
950739-21-6 | 97% | 1g |
￡60.00 | 2022-03-01 | |
| Fluorochem | 079692-5g |
3-Bromo-1H-pyrazol-5-amine |
950739-21-6 | 97% | 5g |
￡200.00 | 2022-03-01 | |
| Fluorochem | 079692-25g |
3-Bromo-1H-pyrazol-5-amine |
950739-21-6 | 97% | 25g |
￡686.00 | 2022-03-01 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | 071133-1g |
5-bromo-1H-pyrazol-3-amine |
950739-21-6 | 97% | 1g |
1056.0CNY | 2025-08-27 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | 071133-5g |
5-bromo-1H-pyrazol-3-amine |
950739-21-6 | 97% | 5g |
3217.0CNY | 2025-08-27 |
5-bromo-1H-pyrazol-3-amine Production Method
Production Method 1
Reaction Conditions
1.1 Reagents: Tin dichloride dihydrate Solvents: Ethanol , Ethyl acetate ; 45 min, 110 °C; 110 °C → rt
1.2 Reagents: Sodium bicarbonate Solvents: Ethyl acetate , Water ; rt
1.2 Reagents: Sodium bicarbonate Solvents: Ethyl acetate , Water ; rt
Reference
Production Method 2
Reaction Conditions
1.1 Reagents: Acetic acid , Nitric acid Solvents: Acetic anhydride , Water ; 20 min, 10 °C; 3 h, 10 °C
1.2 Reagents: 3,5-Dimethylpyrazole Solvents: Toluene ; 20 min, 10 °C → reflux; cooled
1.3 Reagents: Tin dichloride dihydrate Solvents: Ethanol , Ethyl acetate ; 45 min, reflux; cooled
1.2 Reagents: 3,5-Dimethylpyrazole Solvents: Toluene ; 20 min, 10 °C → reflux; cooled
1.3 Reagents: Tin dichloride dihydrate Solvents: Ethanol , Ethyl acetate ; 45 min, reflux; cooled
Reference
- Novel Synthesis and Structural Characterization of a High-Affinity Paramagnetic Kinase Probe for the Identification of Non-ATP Site Binders by Nuclear Magnetic Resonance, Journal of Medicinal Chemistry, 2010, 53(3), 1238-1249
5-bromo-1H-pyrazol-3-amine Raw materials
5-bromo-1H-pyrazol-3-amine Preparation Products
5-bromo-1H-pyrazol-3-amine Suppliers
Suzhou Senfeida Chemical Co., Ltd
Gold Member
Audited Supplier
(CAS:950739-21-6)3-broMo-1H-pyrazol-5-aMine
Order Number:sfd18382
Stock Status:in Stock
Quantity:200kg
Purity:99.9%
Pricing Information Last Updated:Friday, 19 July 2024 14:38
Price ($):discuss personally
Email:sales2@senfeida.com
5-bromo-1H-pyrazol-3-amine Related Literature
-
A. B. F. da Silva,K. Capelle Phys. Chem. Chem. Phys., 2009,11, 4564-4569
-
Joo Chuan Yeo,Kenry Lab Chip, 2016,16, 4082-4090
-
Jason Wan Lab Chip, 2020,20, 4528-4538
-
Fereshteh Bayat Environ. Sci.: Nano, 2021,8, 367-389
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Recommended suppliers
Suzhou Senfeida Chemical Co., Ltd
(CAS:950739-21-6)3-broMo-1H-pyrazol-5-aMine
Purity:99.9%
Quantity:200kg
Price ($):Inquiry